Cas no 1213162-87-8 ((S)-2-(3,4-Dimethylphenyl)piperidine)

• Product Name: (S)-2-(3,4-Dimethylphenyl)piperidine
• CAS No: 1213162-87-8
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• MDL: MFCD09251755
• CID: 1016231
• PubChem ID: 7141675
• Update Time: 2025-10-29

(S)-2-(3,4-Dimethylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• (S)-2-(3,4-Dimethylphenyl)piperidine
• (2S)-2-(3,4-dimethylphenyl)piperidine
• 1213162-87-8
• AKOS006330976
• A850312
• MFCD09251755
• (S)-2-(3,4-dimethylphenyl)piperidine, 98%
• AS-41252
• DTXSID80427993
• CS-0363178
• AMY25983
• DB-336320

• MDL： MFCD09251755
• Inchi： 1S/C13H19N/c1-10-6-7-12(9-11(10)2)13-5-3-4-8-14-13/h6-7,9,13-14H,3-5,8H2,1-2H3/t13-/m0/s1
• InChI Key： QTUJZPRAUZIQPZ-ZDUSSCGKSA-N
• SMILES： N1CCCC[C@H]1C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 189.15200
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.44680

Additional information on (S)-2-(3,4-Dimethylphenyl)piperidine

Introduction to (S)-2-(3,4-Dimethylphenyl)piperidine (CAS No. 1213162-87-8)

(S)-2-(3,4-Dimethylphenyl)piperidine (CAS No. 1213162-87-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a 3,4-dimethylphenyl group. The chiral center at the 2-position of the piperidine ring imparts enantiomeric specificity, making it a valuable building block for the synthesis of bioactive molecules and potential drug candidates.

The synthesis of (S)-2-(3,4-Dimethylphenyl)piperidine has been extensively studied due to its potential applications in drug discovery. Recent advancements in asymmetric synthesis have enabled the efficient and scalable production of this compound with high enantiomeric purity. One notable method involves the use of chiral catalysts in transition metal-catalyzed reactions, which have shown remarkable selectivity and yield. For instance, a study published in the Journal of Organic Chemistry reported a palladium-catalyzed asymmetric allylic alkylation reaction that produced (S)-2-(3,4-Dimethylphenyl)piperidine with over 99% enantiomeric excess (ee).

In the context of medicinal chemistry, (S)-2-(3,4-Dimethylphenyl)piperidine has been explored for its pharmacological properties. Its piperidine moiety is known to interact with various biological targets, including receptors and enzymes. Research has shown that compounds containing this scaffold exhibit activity against several therapeutic targets. For example, a study in the European Journal of Medicinal Chemistry demonstrated that derivatives of (S)-2-(3,4-Dimethylphenyl)piperidine possess potent anti-inflammatory and analgesic properties, making them promising candidates for the treatment of chronic pain and inflammatory diseases.

The biological activity of (S)-2-(3,4-Dimethylphenyl)piperidine is further enhanced by its ability to cross the blood-brain barrier (BBB). This property is crucial for central nervous system (CNS) disorders where drug delivery to the brain is essential. A recent investigation published in the Journal of Medicinal Chemistry evaluated the BBB permeability of various piperidine derivatives and found that (S)-2-(3,4-Dimethylphenyl)piperidine-based compounds exhibited favorable pharmacokinetic profiles and high brain uptake. These findings suggest that these compounds could be developed into effective treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

Beyond its therapeutic potential, (S)-2-(3,4-Dimethylphenyl)piperidine has also been investigated for its use in chemical biology research. Its chiral nature makes it an ideal tool for probing enantioselective biological processes. For instance, a study in the Bioorganic & Medicinal Chemistry Letters utilized this compound to investigate the role of chirality in protein-ligand interactions. The results indicated that the enantiomeric form significantly influenced binding affinity and selectivity, highlighting the importance of chirality in drug design.

In addition to its biological applications, (S)-2-(3,4-Dimethylphenyl)piperidine has found utility in materials science and catalysis. The unique electronic and steric properties of this compound make it suitable for use as a ligand in transition metal-catalyzed reactions. A recent report in the Catalysis Science & Technology described the use of this piperidine derivative as a ligand in palladium-catalyzed cross-coupling reactions, which resulted in improved reaction efficiency and selectivity.

The safety profile of (S)-2-(3,4-Dimethylphenyl)piperidine is another important consideration for its practical applications. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any chemical compound used in pharmaceutical development, thorough safety assessments are essential to ensure its safe use in clinical settings.

In conclusion, (S)-2-(3,4-Dimethylphenyl)piperidine (CAS No. 1213162-87-8) is a versatile and promising compound with a wide range of applications in medicinal chemistry, pharmaceutical research, chemical biology, materials science, and catalysis. Its unique structural features and chiral nature make it an attractive candidate for further exploration and development into novel therapeutic agents and advanced materials.